Cas no 304700-48-9 (5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione)

• Product Name: 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione
• CAS No: 304700-48-9
• MF: C₈H₁₈N₄S
• MW: 202.320319652557
• MDL: MFCD00522194
• CID: 3140273
• PubChem ID: 741677
• Update Time: 2025-05-20

5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 5-(3-(dimethylamino)propyl)-1,3,5-triazinane-2-thione
• 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione
• 304700-48-9
• F0861-0024
• STL324013
• EN300-235919
• HMS1652G01
• SDCCGMLS-0065517.P001
• CCG-18999
• Oprea1_254951
• AKOS001638801
• 5-[3-(dimethylamino)propyl]-1,3,5-triazinane-2-thione

• MDL： MFCD00522194
• Inchi： 1S/C8H18N4S/c1-11(2)4-3-5-12-6-9-8(13)10-7-12/h3-7H2,1-2H3,(H2,9,10,13)
• InChI Key： ZTXHKEFNJGYORS-UHFFFAOYSA-N
• SMILES： S=C1NCN(CN1)CCCN(C)C

Computed Properties

• Exact Mass: 202.12521776g/mol
• Monoisotopic Mass: 202.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.6Ų

Additional information on 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione

Introduction to 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione (CAS No. 304700-48-9)

5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione, also known by its CAS number 304700-48-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinanes and is characterized by its unique chemical structure, which includes a triazine ring and a dimethylamino group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione can be represented as follows: C₉H₁₆N₄S. This molecular formula indicates the presence of nine carbon atoms, sixteen hydrogen atoms, four nitrogen atoms, and one sulfur atom. The triazine ring provides a stable and rigid core, while the dimethylamino group enhances its solubility and reactivity in aqueous environments. The thione group (C=S) further contributes to its reactivity and potential biological activity.

In recent years, 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione has been the subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione demonstrated potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Beyond its antimicrobial properties, 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione has also shown promise in cancer research. A 2022 study published in Cancer Research highlighted the compound's ability to induce apoptosis in various cancer cell lines. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to cell death. These findings suggest that 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione could be a potential lead compound for the development of novel anticancer drugs.

The synthesis of 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 1-chloro-3-dimethylaminopropane with 2-aminothiazole in the presence of a base such as potassium carbonate. This reaction yields an intermediate that can be further cyclized to form the desired triazinane derivative. The synthetic process is well-documented in the literature and can be optimized for large-scale production.

In addition to its therapeutic potential, 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione has also been explored for its use in materials science. Recent studies have shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and thermal stability. For example, a 2020 study published in Polymer Chemistry demonstrated that incorporating 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione into polyurethane matrices resulted in improved tensile strength and elasticity. These findings open up new avenues for the use of this compound in advanced materials applications.

The safety profile of 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione is an important consideration for its potential commercialization. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal toxicity. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies typically involve assessing acute and chronic toxicity, genotoxicity, and carcinogenicity.

In conclusion, 5-3-(dimethylamino)propyl-1,3,5-triazinane-2-thione (CAS No. 304700-48-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure confers specific biological activities that make it a promising candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.